Cas no 52739-51-2 (1-(4-Amino-phenyl)-3-methyl-1,2,4-triazole)

• Product Name: 1-(4-Amino-phenyl)-3-methyl-1,2,4-triazole
• CAS No: 52739-51-2
• MF: C₉H₁₀N₄
• MW: 174.20250082016
• MDL: MFCD15525416
• CID: 2150366
• PubChem ID: 44627476
• Update Time: 2025-06-22

1-(4-Amino-phenyl)-3-methyl-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 1-(4-aminophenyl)methyl-1,2,4-triazole
• 4-(3-methyl-1,2,4-triazol-1-yl)aniline
• DTXSID60659730
• CS-0172196
• SCHEMBL719952
• 1-(4-AMINO-PHENYL)-3-METHYL-1,2,4-TRIAZOLE
• 52739-51-2
• 4-(3-Methyl-1H-1,2,4-triazol-1-yl)aniline
• AKOS022817732
• AS-35460
• HBAFPUYFVWSDCO-UHFFFAOYSA-N
• MFCD15525416
• 1-(4-Amino-phenyl)-3-methyl-1,2,4-triazole

• MDL： MFCD15525416
• Inchi： 1S/C9H10N4/c1-7-11-6-13(12-7)9-4-2-8(10)3-5-9/h2-6H,10H2,1H3
• InChI Key： HBAFPUYFVWSDCO-UHFFFAOYSA-N
• SMILES： N1(C=NC(C)=N1)C1C=CC(=CC=1)N

Computed Properties

• Exact Mass: 174.090546336Da
• Monoisotopic Mass: 174.090546336Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 56.7Ų

Experimental Properties

• Color/Form: Yellow to Brown Solid

1-(4-Amino-phenyl)-3-methyl-1,2,4-triazole Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H320;H335
• Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 1-(4-Amino-phenyl)-3-methyl-1,2,4-triazole

1-(4-Amino-phenyl)-3-methyl-1,2,4-triazole: A Comprehensive Overview

The compound with CAS No. 52739-51-2, commonly referred to as 1-(4-Amino-phenyl)-3-methyl-1,2,4-triazole, is a significant molecule in the field of organic chemistry. This compound is characterized by its unique structure, which combines a triazole ring with an amino-substituted phenyl group and a methyl group. The triazole ring is a five-membered heterocyclic structure containing three nitrogen atoms, making it highly versatile for various chemical reactions and applications.

Recent studies have highlighted the potential of 1-(4-Amino-phenyl)-3-methyl-1,2,4-triazole in drug discovery and material science. Its ability to form stable complexes with metal ions has made it a valuable ligand in coordination chemistry. For instance, researchers have explored its use in creating metal-organic frameworks (MOFs) for gas storage and catalysis. The amino group on the phenyl ring enhances its ability to act as a coordinating agent, making it suitable for applications in homogeneous catalysis as well.

In the pharmaceutical industry, 1-(4-Amino-phenyl)-3-methyl-1,2,4-triazole has shown promise as a precursor for bioactive compounds. Its structure allows for easy functionalization, enabling the synthesis of derivatives with potential anti-inflammatory and anticancer properties. A recent study published in the *Journal of Medicinal Chemistry* demonstrated that certain derivatives of this compound exhibit selective inhibition against specific kinases involved in cancer progression.

The synthesis of 1-(4-Amino-phenyl)-3-methyl-1,2,4-triazole typically involves a two-step process: the formation of the triazole ring followed by substitution reactions to introduce the amino and methyl groups. This method ensures high yield and purity, making it suitable for large-scale production. The compound's stability under various conditions also contributes to its widespread use in both academic and industrial settings.

From an environmental perspective, 1-(4-Amino-phenyl)-3-methyl-1,2,4-triazole has been evaluated for its biodegradability and toxicity. Studies indicate that it undergoes rapid degradation under aerobic conditions, reducing its environmental footprint. This characteristic makes it an attractive option for applications where eco-friendliness is a priority.

In conclusion, 1-(4-Amino-phenyl)-3-methyl-1,2,4-triazole (CAS No. 52739-51-2) is a multifaceted compound with diverse applications across chemistry and pharmacology. Its unique structure and reactivity continue to drive innovative research, positioning it as a key player in the development of new materials and therapeutic agents.